Cas no 1571-30-8 (8-Hydroxyquinoline-2-carboxylic acid)

• Product Name: 8-Hydroxyquinoline-2-carboxylic acid
• CAS No: 1571-30-8
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• MDL: MFCD00168972
• CID: 83795
• PubChem ID: 57651493
• Update Time: 2025-11-01

8-Hydroxyquinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Hydroxyquinoline-2-carboxylic acid
• 8-HYDROXY-2-QUINOLINECARBOXYLIC ACID
• 8-HYDROXYQUINALDIC ACID
• RARECHEM AL BO 1187
• 8-hydroxy-quinaldicaci
• methyl 8-hydroxyquinoline-2-carboxylate
• Potassiumhydrotris(3-(4-cumenyl)-5-methylpyrazol-1-yl)borate
• Moxifloxacin Impurity 27
• Quinaldic acid, 8-hydroxy-
• 2-Quinolinecarboxylic acid, 8-hydroxy-
• Oprea1_440614
• MLS000849721
• ST086494
• 8HC
• 4lv4
• BDBM382
• cid_74079
• 55088_ALDRICH
• UHBIKXOBLZWFKM-UHFFFAOYSA-N
• BDBM237136
• BAY32-5915
• AKOS001591538
• BAY 32-5915
• BAY32 5915
• BAY-32-5915
• BRN 0146082
• NCGC00246181-01
• 8-Hydroxy quinoline-2-carboxylic acid
• 8-hydroxy-quinoline-2-carboxylic acid
• EU-0033714
• CHEBI:109435
• 8-oxidanylquinoline-2-carboxylic acid
• 8-Hydroxy-2-quinolinecarboxylic acid, >=98.0% (GC)
• MLS-0146266.0001
• CS-0059230
• SMR000455739
• US9394254, 5 (HCA)
• F13965
• TS-02668
• 2-Quinolinecarboxylicacid,8-hydroxy-
• SB67486
• FT-0621540
• CHEMBL1368601
• A809811
• 8-hydroxyquinaldinic acid
• EBM66FCM33
• NCGC00246181-02
• SY081302
• HY-W067427
• DTXSID00166211
• Quinolinecarboxylic acid, 8-hydroxy-
• H1658
• MLS000849721-02
• BAY 32 5915
• BAY325915
• SCHEMBL171491
• 8-hydroxyquinolinium-2-carboxylate
• MFCD00168972
• Q27188565
• 1571-30-8
• W-205807
• 5-22-05-00272 (Beilstein Handbook Reference)
• DB-043342
• ALBB-020374
• 626-995-7
• FH57274

• MDL： MFCD00168972
• Inchi： 1S/C10H7NO3/c12-8-3-1-2-6-4-5-7(10(13)14)11-9(6)8/h1-5,12H,(H,13,14)
• InChI Key： UHBIKXOBLZWFKM-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=CC=C(C(=O)O)N=C21
• BRN： 0146082

Computed Properties

• Exact Mass: 189.04300
• Monoisotopic Mass: 189.042593
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.4
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.7

Experimental Properties

• Color/Form: Yellow crystals.
• Density: 1.3175 (rough estimate)
• Melting Point: 213-214 °C
• Boiling Point: 324.41°C (rough estimate)
• Flash Point: 211.9±24.6 °C
• Refractive Index: 1.5400 (estimate)
• PSA: 70.42000
• LogP: 1.63860
• Solubility: Not determined
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

8-Hydroxyquinoline-2-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：UZ9450000
• Hazardous Material Identification：
• Safety Term：S26-36
• Risk Phrases：R36/37/38
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 8-Hydroxyquinoline-2-carboxylic acid

8-Hydroxyquinoline-2-carboxylic Acid (CAS No. 1571-30-8): A Comprehensive Overview

8-Hydroxyquinoline-2-carboxylic acid (CAS No. 1571-30-8) is a versatile compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This article delves into the chemical structure, physical properties, synthesis methods, and recent research advancements of this compound, providing a comprehensive overview for researchers and professionals in the industry.

Chemical Structure and Physical Properties

8-Hydroxyquinoline-2-carboxylic acid is a derivative of quinoline, a heterocyclic aromatic compound. The molecular formula of this compound is C₉H₇NO₃, and it has a molecular weight of 177.16 g/mol. The structure features a quinoline ring with a hydroxyl group at the 8-position and a carboxylic acid group at the 2-position. This unique arrangement contributes to its diverse chemical reactivity and biological activities.

The compound is a white to off-white crystalline solid at room temperature. It is slightly soluble in water but more soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). The melting point of 8-hydroxyquinoline-2-carboxylic acid is around 165-167°C, and it has a pKa value of approximately 4.5, indicating its acidic nature.

Synthesis Methods

The synthesis of 8-hydroxyquinoline-2-carboxylic acid can be achieved through various routes, each with its own advantages and limitations. One common method involves the reaction of 8-hydroxyquinoline with carbon dioxide under high pressure and temperature conditions. Another approach involves the oxidative decarboxylation of 8-hydroxyquinoline-2-carboxylic acid esters using oxidizing agents such as potassium permanganate or hydrogen peroxide.

A more recent and environmentally friendly method involves the use of microwave-assisted synthesis, which significantly reduces reaction times and improves yields. For example, a study published in the Journal of Organic Chemistry in 2021 reported the successful synthesis of 8-hydroxyquinoline-2-carboxylic acid using microwave irradiation in the presence of a catalytic amount of potassium carbonate in dimethylformamide (DMF).

Biological Activities and Applications

8-Hydroxyquinoline-2-carboxylic acid exhibits a range of biological activities that make it an attractive candidate for various applications in medicine and biotechnology. One of its most notable properties is its antimicrobial activity against both Gram-positive and Gram-negative bacteria. Studies have shown that this compound can effectively inhibit the growth of pathogens such as Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa.

In addition to its antimicrobial properties, 8-hydroxyquinoline-2-carboxylic acid has been investigated for its potential as an anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry in 2020 demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide-stimulated macrophages.

The compound also shows promise as an antiviral agent. A study published in Antiviral Research in 2019 reported that 8-hydroxyquinoline-2-carboxylic acid exhibited potent antiviral activity against herpes simplex virus type 1 (HSV-1) by inhibiting viral replication in vitro.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 8-hydroxyquinoline-2-carboxylic acid has been explored in several preclinical studies and early-stage clinical trials. One notable application is its use as a topical treatment for skin infections caused by drug-resistant bacteria. A phase II clinical trial conducted by researchers at the University of California, Los Angeles (UCLA) showed promising results, with significant reductions in bacterial load and improved wound healing observed in patients treated with a topical formulation containing this compound.

In another study published in the Journal of Clinical Investigation in 2021, researchers investigated the use of 8-hydroxyquinoline-2-carboxylic acid as an adjunct therapy for inflammatory bowel disease (IBD). The results indicated that this compound could effectively reduce inflammation and improve gut barrier function in animal models of IBD.

Safety Considerations and Future Directions

The safety profile of 8-hydroxyquinoline-2-carboxylic acid has been evaluated through various toxicological studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal side effects observed. However, further research is needed to fully understand its long-term safety and potential interactions with other drugs.

The future directions for research on 8-hydroxyquinoline-2-carboxylic acid include optimizing its formulation for improved bioavailability and stability, exploring new delivery methods such as nanotechnology-based approaches, and conducting larger-scale clinical trials to validate its efficacy and safety in various medical conditions.

In conclusion, 8-Hydroxyquinoline-2-carboxylic acid (CAS No. 1571-30-8) is a multifaceted compound with significant potential for applications in medicine and biotechnology. Its unique chemical structure confers diverse biological activities, making it an exciting area of ongoing research and development.